Cas no 1807263-33-7 (Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate
• CAS No: 1807263-33-7
• MF: C₁₃H₁₁BrF₃NO₂
• MW: 350.131153345108
• CID: 4943711
• Update Time: 2025-06-15

Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11BrF3NO2/c1-2-20-11(19)5-8-3-4-9(6-14)10(7-18)12(8)13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： HVBQRVIDDYWAJV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CC(=O)OCC)=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1807263-33-7)

Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1807263-33-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromomethyl, cyano, and trifluoromethyl functional groups, exhibits unique reactivity and potential applications in drug discovery and material science. Its molecular structure combines electrophilic and nucleophilic sites, making it a versatile intermediate for synthesizing complex molecules.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—properties highly sought after in modern medicinal chemistry. Researchers are increasingly exploring fluorinated compounds like this one due to their ability to improve bioavailability and target specificity. Recent studies highlight its utility in constructing heterocyclic frameworks, which are pivotal in developing kinase inhibitors and antimicrobial agents.

From a synthetic perspective, Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its bromomethyl moiety allows for facile functionalization, enabling the introduction of diverse pharmacophores. This adaptability aligns with current trends in fragment-based drug design, where modular approaches accelerate lead optimization.

Environmental and regulatory considerations are also shaping the demand for such compounds. The cyano group in this molecule offers pathways to greener chemistry, as it can participate in hydrolysis or reduction reactions to form carboxylic acids or amines—functional groups prevalent in biodegradable materials. This resonates with the growing emphasis on sustainable chemistry and the pharmaceutical industry's push toward eco-friendly synthesis.

Analytical characterization of CAS No. 1807263-33-7 typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F-NMR for the trifluoromethyl group) and high-resolution mass spectrometry. These methods ensure precise quality control, a critical factor for researchers investigating structure-activity relationships (SAR). The compound's stability under various pH conditions is another area of active investigation, especially for formulations requiring prolonged shelf life.

In the context of AI-driven drug discovery, molecules like Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate are valuable datasets for training predictive algorithms. Their multifunctional nature provides rich structural features for machine learning models aiming to forecast reactivity or biological activity. This intersection of synthetic chemistry and computational tools reflects the industry's shift toward digital transformation.

Supply chain dynamics for such niche chemicals are equally intriguing. With increasing globalization, ensuring consistent access to high-purity CAS No. 1807263-33-7 requires robust quality assurance protocols and transparent sourcing. Many manufacturers now employ blockchain technology to track synthesis routes and impurity profiles, addressing concerns about reproducibility in preclinical research.

Future directions for this compound may include exploration in photoaffinity labeling—a technique gaining traction in proteomics—where its bromomethyl group could serve as a radical precursor. Additionally, its potential in metal-organic frameworks (MOFs) for catalytic applications remains underexplored, offering opportunities for interdisciplinary innovation.

In summary, Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethyl)phenylacetate exemplifies the convergence of structural complexity and functional diversity. Its relevance spans from traditional organic synthesis to cutting-edge computational chemistry, making it a compound of enduring interest in both academic and industrial settings.